1-(1,3-Oxazol-4-yl)propan-1-one

• IUPAC Name: 1-(1,3-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C6H7NO2/c1-2-6(8)5-3-9-4-7-5/h3-4H,2H2,1H3
• InChI Key: ZNTDEOZKMJPCDH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=COC=N1
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol
• CAS RN: 2092562-64-4

Description

The compound “1-(1,3-Oxazol-4-yl)propan-1-one” is a derivative of oxazole, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Oxazole derivatives have been found to have a wide range of biological activities, which has led to increased interest in their synthesis and potential applications.

Synthesis Analysis

The synthesis of oxazole derivatives involves several methods. One common method involves the reaction of acid hydrazides with acid chlorides or carboxylic acids, followed by cyclization of diacylhydrazines using various dehydrating agents. Other methods include direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Chemical Reactions Analysis

The chemical reactions involving oxazole derivatives are diverse. For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents. Additionally, 2,5-disubstituted oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

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Magnetic Nanocatalysts for Oxazole Synthesis

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Functionalized [1,3]-Oxazoles

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Antimicrobial Potential

• Studies : Researchers have synthesized aryl oxazoles and evaluated their antimicrobial activity.
  • Example: Aryl oxazoles prepared by Dawood et al. .
  • Another Example: Patel et al. .

Building Block for Complex Molecules

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COVID-19 Research

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Future Directions

The future directions for “1-(1,3-Oxazol-4-yl)propan-1-one” and similar oxazole derivatives involve further exploration of their biological activities and potential applications. There is a growing interest in heterocyclic systems like oxazoles due to their increasing importance in the field of medicinal chemistry. Therefore, more research is needed to fully understand their therapeutic potentials and to develop new chemical entities based on these compounds.